[1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-carbamic acid benzyl ester

• IUPAC Name: benzyl N-[[1-(2-chloroacetyl)piperidin-4-yl]methyl]carbamate
• InChI: InChI=1S/C16H21ClN2O3/c17-10-15(20)19-8-6-13(7-9-19)11-18-16(21)22-12-14-4-2-1-3-5-14/h1-5,13H,6-12H2,(H,18,21)
• InChI Key: YYRSSTJBAFNOQO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)OCC2=CC=CC=C2)C(=O)CCl
• Molecular Formula: C16H21ClN2O3
• Molecular Weight: 324.80 g/mol

Description

This compound is a carbamic acid benzyl ester derivative featuring a piperidine ring substituted at the 4-position with a 2-chloro-acetyl group. It serves as a synthetic intermediate in pharmaceutical and organic chemistry, particularly in the development of protease inhibitors and other bioactive molecules . The chloro-acetyl group enhances electrophilicity, making it reactive toward nucleophilic substitution reactions. The benzyl ester moiety provides lipophilicity, which can influence membrane permeability and metabolic stability.

Biological Activity

[1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-carbamic acid benzyl ester, with CAS number 1353953-92-0, is a compound of interest in medicinal chemistry due to its potential biological activities. This compound features a piperidine ring, a chloroacetyl group, and a carbamic acid moiety linked to a benzyl ester, suggesting a diverse range of possible interactions with biological targets.

• Molecular Formula : C16H21ClN2O3
• Molecular Weight : 324.8 g/mol
• Density : 1.24 g/cm³ (predicted)
• Boiling Point : 480.1 ± 45.0 °C (predicted)
• pKa : -1.51 ± 0.20 (predicted)

Biological Activity Overview

Preliminary studies indicate that [1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-carbamic acid benzyl ester may exhibit several biological activities:

• Antimicrobial Properties : Similar compounds have shown effectiveness against various pathogens, suggesting potential for this compound as an antimicrobial agent.
• Neuroprotective Effects : The piperidine scaffold is often associated with neuroactive properties, potentially influencing neurotransmitter systems and offering protective effects against neurodegeneration.
• Antitumor Activity : Some derivatives of piperidine compounds have been studied for their anticancer potential, indicating that this compound may also have applications in oncology.

Structure-Activity Relationship (SAR)

The structure of [1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-carbamic acid benzyl ester allows for various modifications that could enhance its biological activity. SAR studies on related compounds suggest that the presence of the chloroacetyl group and the piperidine ring are crucial for its pharmacological effects.

Compound	Structural Features	Biological Activity
[1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-carbamic acid benzyl ester	Piperidine ring, chloroacetyl group	Antimicrobial, neuroprotective, antitumor
Benzoylpiperidine	Benzene ring attached to piperidine	Notable antiproliferative activity in cancer cells
N-benzyl-N-(2-chloroacetyl)piperidine	Similar piperidine structure	Selective CCR3 antagonism

Case Studies and Research Findings

Recent studies have highlighted the potential therapeutic applications of piperidine derivatives:

• Anticancer Studies : A study demonstrated that benzoylpiperidines exerted notable antiproliferative activity on various cancer cell lines, with IC50 values ranging from 19.9 to 75.3 µM . This suggests that similar derivatives could be effective against tumors when modified appropriately.
• Neuroprotective Research : Research into piperidine derivatives has shown promise in treating neurodegenerative diseases by inhibiting cholinesterase and targeting amyloid beta aggregation . This positions compounds like [1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-carbamic acid benzyl ester as potential candidates for further investigation in neuroprotection.
• Antimicrobial Efficacy : Studies on structurally related compounds have indicated significant antimicrobial activity against various pathogens, supporting the hypothesis that this compound may also possess similar properties .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Piperidine Ring

[1-(2-Amino-ethyl)-piperidin-4-yl]-methyl-carbamic acid benzyl ester (CAS 1353962-49-8)

• Structural Difference: Replaces the chloro-acetyl group with a 2-amino-ethyl substituent.
• This compound may exhibit enhanced interactions with biological targets compared to the chloro derivative .

[1-(2-Hydroxy-ethyl)-piperidin-4-ylmethyl]-carbamic acid benzyl ester (CAS 122021-01-6)

• Structural Difference : Substitutes the chloro-acetyl group with a 2-hydroxy-ethyl moiety.
• Impact : The hydroxyl group increases hydrophilicity, improving aqueous solubility. However, reduced electrophilicity limits its utility in reactions requiring nucleophilic displacement .

[1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester (CAS 54981-20-3)

• Structural Difference : Incorporates a cyclopropyl group on the carbamic acid nitrogen.
• Molecular weight increases to 364.87 g/mol, compared to the non-cyclopropyl variant .

Ester Group Modifications

[1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester

• Structural Difference : Replaces the benzyl ester with a tert-butyl ester.
• Impact: The tert-butyl group increases steric bulk and stability under acidic conditions. This modification reduces susceptibility to hydrogenolysis, making it preferable in synthetic pathways requiring orthogonal protection strategies .

Comparative Data Table

Compound Name (CAS)	Substituent on Piperidine	Ester Group	Molecular Weight (g/mol)	Key Properties
Target Compound (CAS 1353962-27-2)	2-Chloro-acetyl	Benzyl	~325*	High reactivity, moderate lipophilicity
[1-(2-Amino-ethyl)-...] (CAS 1353962-49-8)	2-Amino-ethyl	Benzyl	~309*	Basic, hydrogen-bond donor
[1-(2-Hydroxy-ethyl)-...] (CAS 122021-01-6)	2-Hydroxy-ethyl	Benzyl	~310*	Hydrophilic, low electrophilicity
Cyclopropyl variant (CAS 54981-20-3)	2-Chloro-acetyl	Benzyl	364.87	Steric hindrance, enhanced stability
tert-Butyl variant	2-Chloro-acetyl	tert-Butyl	~325*	Acid-stable, bulky protection

Research Findings

• Solubility: Hydroxy-ethyl and amino-ethyl derivatives exhibit higher aqueous solubility than the chloro-acetyl variant, as demonstrated in solvent-partitioning studies .
• Metabolic Stability : The cyclopropyl variant showed a 30% longer half-life in hepatic microsome assays compared to the target compound, attributed to steric protection .
• Synthetic Yield : The tert-butyl ester variant achieved 85% yield in a peptide coupling reaction, outperforming the benzyl ester (65%) due to reduced side reactions .